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Compound of Interest

Compound Name: (S)-NODAGA-tris(t-Bu ester)

Cat. No.: B8068173 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to

Safety and Compliance

The proper handling and disposal of specialized chemical reagents are paramount to ensuring

a safe laboratory environment and maintaining regulatory compliance. This document provides

a comprehensive, step-by-step guide for the safe disposal of (S)-NODAGA-tris(t-Bu ester), a
chelating agent commonly used in biomedical research and drug development. Adherence to

these procedures will minimize risks to personnel and the environment.

(S)-NODAGA-tris(t-Bu ester) is classified as a substance that is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1] Therefore, meticulous

care must be exercised throughout the handling and disposal process.

Summary of Key Safety and Handling Data
For quick reference, the following table summarizes essential information for handling (S)-
NODAGA-tris(t-Bu ester).
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Parameter Information Source(s)

Chemical Name

(S)-4-(4,7-Bis(2-(tert-butoxy)-2-

oxoethyl)-1,4,7-triazon-1-yl)-5-

(tert-butoxy)-5-oxopentanoic

acid

[2]

CAS Number 438553-50-5 [1][2][3]

Molecular Formula C27H49N3O8 [1][3]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

GHS Precautionary

Statements

P261, P280, P301+P312,

P302+P352,

P305+P351+P338

[1]

Storage Conditions

Keep container tightly closed

in a dry and well-ventilated

place.

[4]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves (e.g., nitrile), lab coat,

and appropriate respiratory

protection if dust is generated.

[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the approved procedure for the disposal of (S)-NODAGA-tris(t-Bu ester)
waste, including pure compound, contaminated solutions, and contaminated labware.

1. Personal Protective Equipment (PPE) and Safety Measures:
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Always handle (S)-NODAGA-tris(t-Bu ester) in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves,

and a lab coat.[4]

Avoid generating dust when handling the solid form of the compound.[4]

2. Waste Segregation and Collection:

Solid Waste: Collect any solid (S)-NODAGA-tris(t-Bu ester) waste, including residual

amounts in original containers and contaminated disposable items (e.g., weighing paper,

pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing (S)-NODAGA-tris(t-Bu ester) in a separate,

designated hazardous waste container for organic or chemical waste.

Incompatible Wastes: Do not mix (S)-NODAGA-tris(t-Bu ester) waste with other

incompatible waste streams.

3. Waste Container Labeling:

The hazardous waste container must be clearly and accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "(S)-NODAGA-tris(t-Bu ester)"

The CAS number: "438553-50-5"

The primary hazards (e.g., "Irritant," "Harmful")

The date of waste accumulation.

4. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
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Wearing appropriate PPE, carefully sweep up any solid material, avoiding dust generation,

and place it in the designated hazardous waste container.[4]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place the absorbent material into the hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

5. Final Disposal:

Store the sealed and labeled hazardous waste container in a designated, secure waste

accumulation area, away from incompatible materials.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[4]

Crucially, do not discharge (S)-NODAGA-tris(t-Bu ester) or its solutions into the sewer

system or general trash.[4] As a chelating agent, it has the potential to persist in the

environment and mobilize heavy metals.[5][6][7]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of (S)-NODAGA-tris(t-
Bu ester).
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Disposal Workflow for (S)-NODAGA-tris(t-Bu ester)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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